Cas no 1804846-86-3 (2-Iodo-6-nitro-3-(trifluoromethoxy)pyridine-5-methanol)

• Product Name: 2-Iodo-6-nitro-3-(trifluoromethoxy)pyridine-5-methanol
• CAS No: 1804846-86-3
• MF: C₇H₄F₃IN₂O₄
• MW: 364.017344474792
• CID: 4834832
• Update Time: 2025-08-02

2-Iodo-6-nitro-3-(trifluoromethoxy)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-6-nitro-3-(trifluoromethoxy)pyridine-5-methanol

• Inchi： 1S/C7H4F3IN2O4/c8-7(9,10)17-4-1-3(2-14)6(13(15)16)12-5(4)11/h1,14H,2H2
• InChI Key： HTTSXBPBRWVEBE-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(CO)C([N+](=O)[O-])=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• XLogP3: 2
• Topological Polar Surface Area: 88.2

Additional information on 2-Iodo-6-nitro-3-(trifluoromethoxy)pyridine-5-methanol

Introduction to 2-Iodo-6-nitro-3-(trifluoromethoxy)pyridine-5-methanol (CAS No. 1804846-86-3)

2-Iodo-6-nitro-3-(trifluoromethoxy)pyridine-5-methanol, identified by its CAS number 1804846-86-3, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, including the presence of an iodine atom, a nitro group, a trifluoromethoxy group, and a hydroxymethyl substituent, make it a versatile intermediate for synthesizing various pharmacologically active agents.

The iodo substituent at the 2-position of the pyridine ring introduces a high reactivity that facilitates further functionalization through cross-coupling reactions such as Suzuki-Miyaura, Stille, or Sonogashira couplings. These reactions are pivotal in constructing complex molecular architectures, enabling the development of novel therapeutic compounds. The nitro group at the 6-position not only contributes to the electronic properties of the molecule but also serves as a handle for reduction to an amine, which is a common strategy in medicinal chemistry for introducing basic nitrogen moieties into drug candidates.

The trifluoromethoxy group at the 3-position is a key feature that enhances the metabolic stability and bioavailability of potential drug candidates. Fluorine atoms are known to influence the pharmacokinetic properties of molecules by affecting lipophilicity, binding affinity, and resistance to enzymatic degradation. In contrast, the hydroxymethyl group at the 5-position provides an additional site for further derivatization, allowing chemists to explore different chemical space and optimize pharmacological profiles.

Recent advancements in synthetic methodologies have highlighted the importance of 2-Iodo-6-nitro-3-(trifluoromethoxy)pyridine-5-methanol as a building block in the design of small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its utility in generating inhibitors of kinases and other enzymes involved in cancer metabolism. The combination of these structural elements makes this compound an attractive candidate for further exploration in drug discovery programs.

In particular, the nitro and iodo functionalities have been exploited in recent research to develop inhibitors of tyrosine kinases, which play critical roles in signal transduction pathways associated with cancer progression. By leveraging palladium-catalyzed cross-coupling reactions, researchers have been able to introduce aryl or vinyl groups at the 2-position, generating analogs with enhanced binding affinity and selectivity. These efforts have led to the identification of novel compounds with promising preclinical activity against certain types of malignancies.

The trifluoromethoxy group has also been strategically incorporated into molecules designed to modulate inflammatory pathways. Fluorinated pyridines have shown particular promise in inhibiting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in the production of pro-inflammatory mediators. By modifying the substitution pattern on the pyridine ring, chemists can fine-tune the pharmacological properties of these compounds to achieve desired therapeutic outcomes.

Furthermore, the hydroxymethyl group has been utilized as a precursor for introducing carboxylic acid or ester functionalities through oxidation or esterification reactions. These derivatives have found applications in developing probes for biochemical assays and in generating prodrugs that enhance oral bioavailability. The flexibility offered by this structural motif allows for extensive chemical manipulation, making it a valuable asset in synthetic organic chemistry.

The growing interest in fluorinated heterocycles has also spurred research into understanding their mechanistic roles in biological systems. Computational studies have begun to elucidate how fluorine atoms influence molecular interactions at both atomic and electronic levels. These insights are crucial for designing molecules with optimized binding properties and reduced off-target effects. The unique electronic environment created by substituents such as trifluoromethoxy contributes significantly to these interactions, making it essential to consider their influence during drug design.

From a synthetic chemistry perspective, 2-Iodo-6-nitro-3-(trifluoromethoxy)pyridine-5-methanol exemplifies an ideal intermediate due to its multiple reactive sites and compatibility with a wide range of transformations. Recent publications have showcased its use in flow chemistry approaches, which enable scalable and controlled synthesis under mild conditions. Such methodologies align with current trends toward green chemistry principles, reducing waste and improving efficiency in drug development pipelines.

The compound’s relevance extends beyond academic research into industrial applications. Pharmaceutical companies have adopted similar scaffolds in their libraries due to their proven track record in generating biologically active molecules. The ability to rapidly modify key functional groups while maintaining core structural integrity allows for parallel synthesis campaigns aimed at identifying lead compounds with optimal pharmacokinetic profiles.

In conclusion,2-Iodo-6-nitro-3-(trifluoromethoxy)pyridine-5-methanol (CAS No. 1804846-86-3) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of reactive sites—such as the iodo, nitro, trifluoromethoxy, and hydroxymethyl groups—makes it an indispensable tool for synthetic chemists working on drug discovery projects across multiple therapeutic areas. As research continues to uncover new applications for this compound, its significance is likely to grow further within both academic and industrial settings.